Cas no 305346-22-9 (N-(3,4-Dichlorophenyl)-1H-pyrazole-3-carboxamide)

• Product Name: N-(3,4-Dichlorophenyl)-1H-pyrazole-3-carboxamide
• CAS No: 305346-22-9
• MF: C₁₀H₇Cl₂N₃O
• MW: 256.088079690933
• MDL: MFCD02128535
• CID: 3074241
• PubChem ID: 3495695
• Update Time: 2025-05-24

N-(3,4-Dichlorophenyl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-Dichlorophenyl)-1H-pyrazole-3-carboxamide
• CS-0328000
• ALBB-018745
• LS-06158
• N-(3,4-dichlorophenyl)-1H-pyrazole-5-carboxamide
• H32708
• SR-01000112573
• SR-01000112573-1
• STK094716
• 1H-pyrazole-3-carboxamide, N-(3,4-dichlorophenyl)-
• Oprea1_556631
• MFCD02128535
• AKOS000321780
• SCHEMBL23246073
• 305346-22-9

• MDL： MFCD02128535
• Inchi： 1S/C10H7Cl2N3O/c11-7-2-1-6(5-8(7)12)14-10(16)9-3-4-13-15-9/h1-5H,(H,13,15)(H,14,16)
• InChI Key： VTCSLYLNYRCXQP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(C1=CC=NN1)=O)Cl

Computed Properties

• Exact Mass: 254.9966172g/mol
• Monoisotopic Mass: 254.9966172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3,4-Dichlorophenyl)-1H-pyrazole-3-carboxamide

Comprehensive Overview of N-(3,4-Dichlorophenyl)-1H-pyrazole-3-carboxamide (CAS No. 305346-22-9)

N-(3,4-Dichlorophenyl)-1H-pyrazole-3-carboxamide, with the CAS number 305346-22-9, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique pyrazole-carboxamide structure, serves as a key intermediate in the synthesis of various biologically active molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the development of novel crop protection agents and pharmaceutical scaffolds.

The molecular structure of N-(3,4-Dichlorophenyl)-1H-pyrazole-3-carboxamide features a dichlorophenyl moiety attached to a pyrazole ring via a carboxamide linker. This configuration contributes to its distinctive chemical properties, including moderate solubility in organic solvents and thermal stability under standard conditions. Recent studies have explored its role as a building block for designing compounds with potential enzyme inhibitory activity, making it relevant to current drug discovery trends.

In the context of modern agricultural challenges, this compound has been investigated for its possible utility in sustainable pest management solutions. With growing global concerns about food security and environmental impact of traditional pesticides, researchers are examining whether derivatives of 305346-22-9 could offer targeted action with reduced ecological footprint. This aligns with the increasing search queries about "eco-friendly agrochemicals" and "next-generation crop protection" in scientific databases.

The pharmaceutical industry has shown particular interest in the N-(3,4-Dichlorophenyl)-1H-pyrazole-3-carboxamide scaffold due to its structural similarity to known bioactive molecules. Computational chemistry studies suggest potential interactions with various biological targets, though extensive clinical validation would be required for therapeutic applications. This connects to frequent searches about "small molecule drug discovery" and "structure-activity relationships" in professional forums.

From a synthetic chemistry perspective, the preparation of CAS 305346-22-9 typically involves multi-step organic reactions, with careful control of reaction parameters to ensure high purity. Analytical characterization techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the compound's identity and quality. These aspects respond to common technical queries about "compound characterization methods" and "chemical purity standards" in research communities.

Recent patent literature indicates growing intellectual property activity surrounding pyrazole-carboxamide derivatives, with several applications mentioning structural analogs of 305346-22-9. This commercial interest reflects the compound's potential value in various industrial sectors, particularly where molecular innovation drives product development. The trend corresponds with increasing searches for "specialty chemicals market" and "patented intermediates" in business intelligence platforms.

Environmental and safety assessments of N-(3,4-Dichlorophenyl)-1H-pyrazole-3-carboxamide suggest that proper handling procedures should be followed, as with any laboratory chemical. While not classified as hazardous under standard regulations, appropriate personal protective equipment and ventilation systems are recommended during handling. This information addresses common workplace safety queries related to "chemical handling protocols" in industrial settings.

The future research directions for CAS 305346-22-9 may include exploration of its structure-activity optimization and investigation of novel synthetic routes to improve yield and sustainability. With the chemical industry's growing emphasis on green chemistry principles, methodologies such as catalytic processes or solvent-free reactions might be applied to its production. These considerations align with current scientific discourse on "sustainable chemical synthesis" and "process intensification".

In conclusion, N-(3,4-Dichlorophenyl)-1H-pyrazole-3-carboxamide (305346-22-9) represents an important chemical entity with diverse potential applications across multiple scientific disciplines. Its continued study contributes to advancements in both agricultural science and medicinal chemistry, while addressing contemporary challenges in molecular design and industrial application. The compound's versatility ensures its ongoing relevance in research and development initiatives worldwide.